N-[2-(1,3-benzodioxol-5-ylcarbonyl)-1-benzofuran-3-yl]furan-2-carboxamide

• IUPAC Name: N-[2-(1,3-benzodioxole-5-carbonyl)-1-benzofuran-3-yl]furan-2-carboxamide
• InChI: InChI=1S/C21H13NO6/c23-19(12-7-8-15-17(10-12)27-11-26-15)20-18(13-4-1-2-5-14(13)28-20)22-21(24)16-6-3-9-25-16/h1-10H,11H2,(H,22,24)
• InChI Key: VQBWFWWKTWBWJL-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)C3=C(C4=CC=CC=C4O3)NC(=O)C5=CC=CO5
• Molecular Formula: C21H13NO6
• Molecular Weight: 375.3 g/mol

Description

The compound “N-[2-(1,3-benzodioxol-5-ylcarbonyl)-1-benzofuran-3-yl]furan-2-carboxamide” is a complex organic molecule that contains several interesting functional groups, including a benzodioxol group, a benzofuran group, and a furan group. These groups are common in many biologically active compounds and could potentially confer interesting properties to the molecule.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple ring structures. The benzodioxol and benzofuran groups would contribute to the rigidity of the molecule, while the furan group could potentially introduce some flexibility.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on the specific arrangement of its functional groups. The presence of multiple aromatic rings would likely make it relatively nonpolar and insoluble in water.

Scientific Research Applications

Anti-Tumor Efficiency

• Researchers have explored the use of 1,3-benzodioxole derivatives in improving the anti-tumor efficiency of arsenicals. These derivatives were conjugated with arsenical precursors, resulting in slower elimination rates in mice and prolonged blood concentration. .

Blood Pressure Regulation

• Some derivatives of this compound have shown positive results in lowering blood pressure. .

Fungicidal Activity

• Novel 2,3-disubstituted-1,3-benzoxazines, synthesized from 1,3-benzodioxole derivatives, demonstrated fungicidal activity. .

Photochemical Reactions

• Photochemical reactions involving 1,3-benzodioxole derivatives have been investigated. .

Pharmaceutical Applications

• Benzofuran compounds, including those derived from 1,3-benzodioxole, have extensive pharmaceutical applications. .

Safety and Hazards

Without specific studies on this compound, it’s difficult to predict its safety and hazards. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve synthesizing it and studying its physical and chemical properties. If it does have biological activity, it could potentially be developed into a drug or other useful product.